2-Heptanone

• CAS No.: 110-43-0
• Product Name: 2-Heptanone
• Molecular Formula: C7H14O; CH3(CH2)4COCH3; C7H14O
• Molecular Weight: 114.19 g/mol
• IUPAC Name: heptan-2-one
• Standard InChI: InChI=1S/C7H14O/c1-3-4-5-6-7(2)8/h3-6H2,1-2H3
• Standard InChIKey: CATSNJVOTSVZJV-UHFFFAOYSA-N
• SMILES: CCCCCC(=O)C
• Canonical SMILES: CCCCCC(=O)C
• Boiling Point: 300 °F at 760 mm Hg (USCG, 1999); 151.0 °C; 151.5 °C at 760 mm Hg; 111 °C at 21 mm Hg; 151 °C; 305°F
• Colorform: Colorless to white liquid
• Density: 0.82 (USCG, 1999); d204 0.82; 0.8324 at 0 °C/4 °C; 0.8197 at 15 °C/4 °C; 0.8068 at 30 °C/4 °C; Relative density (water = 1): 0.8; 0.814-0.819; 0.81
• Flash Point: 102 °F (USCG, 1999); 102 °F (39 °C) (Closed cup); 117 °F (Open cup); 39 °C; 102°F
• Melting Point: -31 °F (USCG, 1999); -35.0 °C; Fp -35.5 °; -35.5 °C; -35°C; -32°F
• Physical Description: N-amyl methyl ketone appears as a clear colorless liquid. Flash point 126°F. Less dense than water and only slightly soluble in water. Hence floats on water. Vapors heavier than air. Density 6.8 lb / gal. Used as a synthetic flavoring and in perfumes.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; colourless, mobile liquid with a fruity, spicy odour; Colorless to white liquid with a banana-like, fruity odor.
• Description: , also known as butylacetone or heptan-2-one, belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. Thus, is considered to be an oxygenated hydrocarbon lipid molecule. exists as a liquid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been primarily detected in saliva, feces, urine, and cerebrospinal fluid. exists in all living species, ranging from bacteria to humans. is a sweet, cinnamon, and coconut tasting compound that can be found in a number of food items such as herbs and spices, sour cherry, tea, and ginger. This makes a potential biomarker for the consumption of these food products. has been found to be associated with the diseases known as hepatic encephalopathy; has also been linked to the inborn metabolic disorders including celiac disease.; N-amyl methyl ketone appears as a clear colorless liquid. Flash point 126°F. Less dense than water and only slightly soluble in water. Hence floats on water. Vapors heavier than air. Density 6.8 lb / gal. Used as a synthetic flavoring and in perfumes.; Heptan-2-one is a dialkyl ketone with methyl and pentyl as the alkyl groups. It has a role as a pheromone and a mouse metabolite. It is a dialkyl ketone and a methyl ketone.
• Shelf Life: Low volatility; Stable during transportation.
• Solubility: 0.4 % (NIOSH, 2016); 0.04 M; 4.3 mg/mL at 25 °C; Soluble in alcohol and ether; 0.43% (by wt) in water; Miscible with organic solvents; In water, 4.28X10+3 mg/L at 25 °C; Solubility in water: poor; miscible with alcohol and ether; 1 ml in 250 ml water; 0.4%
• Synonyms: 2-heptanone; methyl-n-amyl ketone
• Vapor Density: 3.9 (AIR= 1); Relative vapor density (air = 1): 3.9
• Vapor Pressure: 3 mm Hg (NIOSH, 2016); 3.85 mmHg; 3.85 mm Hg at 25 °C; Vapor pressure, kPa at 25 °C: 0.2; 3 mmHg
• PubChem Compound: 8051
• Last Modified: Nov 11 2021